Cas no 2138418-53-6 (6-Chloro-2-(2,2-dimethylpropyl)quinolin-3-ol)

• Product Name: 6-Chloro-2-(2,2-dimethylpropyl)quinolin-3-ol
• CAS No: 2138418-53-6
• MF: C₁₄H₁₆ClNO
• MW: 249.735942840576
• CID: 5772167
• PubChem ID: 165487249
• Update Time: 2025-06-14

6-Chloro-2-(2,2-dimethylpropyl)quinolin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(2,2-dimethylpropyl)quinolin-3-ol
• 2138418-53-6
• EN300-801059
• 6-Chloro-2-(2,2-dimethylpropyl)quinolin-3-ol

• Inchi： 1S/C14H16ClNO/c1-14(2,3)8-12-13(17)7-9-6-10(15)4-5-11(9)16-12/h4-7,17H,8H2,1-3H3
• InChI Key： XXVRWSMDSBVOML-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(CC(C)(C)C)=N2)O

Computed Properties

• Exact Mass: 249.0920418g/mol
• Monoisotopic Mass: 249.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 33.1Ų

Additional information on 6-Chloro-2-(2,2-dimethylpropyl)quinolin-3-ol

Comprehensive Overview of 6-Chloro-2-(2,2-dimethylpropyl)quinolin-3-ol (CAS No. 2138418-53-6)

6-Chloro-2-(2,2-dimethylpropyl)quinolin-3-ol (CAS No. 2138418-53-6) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often abbreviated as 6-Chloro-DMP-quinolin-3-ol, features a chloro-substituted quinoline core coupled with a bulky 2,2-dimethylpropyl group, which enhances its stability and bioavailability. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in 6-Chloro-2-(2,2-dimethylpropyl)quinolin-3-ol aligns with the broader trend of optimizing heterocyclic compounds for therapeutic use. Recent studies highlight its role as a precursor in synthesizing novel anti-inflammatory and antimicrobial agents, addressing global health challenges like antibiotic resistance. Its CAS No. 2138418-53-6 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry. Additionally, its lipophilic nature makes it a candidate for CNS-targeted drug delivery, a hot topic in neuroscience research.

From an industrial perspective, 6-Chloro-DMP-quinolin-3-ol is valued for its scalability in organic synthesis. Its quinolin-3-ol scaffold is amenable to further functionalization, enabling the creation of diverse analogs. This adaptability resonates with the pharmaceutical industry's demand for structure-activity relationship (SAR) studies. Environmental considerations also play a role; the compound's low ecotoxicity profile makes it a sustainable choice for green chemistry initiatives, a priority for modern R&D.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 2138418-53-6, ensuring purity and consistency. These methods are critical for meeting regulatory standards in drug development. Furthermore, computational modeling studies predict its interactions with biological targets, reducing experimental costs—a key concern for startups and academic labs. Searches for "quinoline derivatives in drug design" or "CAS 2138418-53-6 suppliers" underscore its commercial and scientific demand.

In conclusion, 6-Chloro-2-(2,2-dimethylpropyl)quinolin-3-ol represents a versatile building block in modern chemistry. Its dual utility in therapeutics and material science, combined with its optimized pharmacokinetics, positions it as a compound of enduring interest. As research progresses, its applications in precision medicine and catalysis are expected to expand, solidifying its role in innovation-driven industries.